Cas no 4831-47-4 (3-amino-9,10-dioxo-anthracene-2-carboxylic acid)
4831-47-4 structure
Product Name:3-amino-9,10-dioxo-anthracene-2-carboxylic acid
3-amino-9,10-dioxo-anthracene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-amino-9,10-dioxo-anthracene-2-carboxylic acid
- 3-amino-9,10-dihydro-9,10-dioxoanthracene-2-carboxylic acid
- 3-amino-9,10-dioxoanthracene-2-carboxylic acid
- 2-amino-3-anthracenecarboxylic acid
- 2-amino-3-carboxyanthraquinone
- 2-Amino-anthrachinon-3-carbonsaeure
- 3-Amino-9,10-dioxo-9,10-dihydro-anthracen-2-carbonsaeure
- 3-amino-9,10-dioxo-9,10-dihydro-anthracene-2-carboxylic acid
- 3-Amino-anthrachinon-carbonsaeure-(2)
- 9,10-Anthrachinon-2-amino-3-carbonsaeure
- EINECS 225-409-3
- 2-Aminoanthrachinon-3-carbonsaure
- 4831-47-4
- NS00031786
- DTXSID80197487
- 3-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylicacid
- 3-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
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- Inchi: 1S/C15H9NO4/c16-12-6-10-9(5-11(12)15(19)20)13(17)7-3-1-2-4-8(7)14(10)18/h1-6H,16H2,(H,19,20)
- InChI Key: SSONOLLEQNJAFC-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C2C=C(C(C(=O)O)=CC=21)N)=O
Computed Properties
- Exact Mass: 267.05300
- Monoisotopic Mass: 267.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.5A^2
- XLogP3: 2.3
Experimental Properties
- Density: 1.536
- Boiling Point: 592.7°C at 760 mmHg
- Flash Point: 312.2°C
- Refractive Index: 1.735
- PSA: 97.46000
- LogP: 2.32360
3-amino-9,10-dioxo-anthracene-2-carboxylic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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